Cas no 921523-52-6 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide)

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide is a specialized benzoxazepin-based compound exhibiting potential pharmacological activity due to its unique structural framework. The presence of a 4-fluorophenylacetamide moiety enhances its binding affinity to biological targets, while the 3,3-dimethyl-4-oxo-tetrahydrobenzoxazepine core contributes to metabolic stability. This compound is of interest in medicinal chemistry research, particularly for applications involving central nervous system (CNS) or inflammatory pathways. Its well-defined synthetic route allows for consistent purity and scalability, making it suitable for preclinical studies. The fluorinated aromatic group may further improve bioavailability and target selectivity. Researchers value this molecule for its balanced physicochemical properties and potential as a lead compound in drug discovery.
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide structure
921523-52-6 structure
Product Name:N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
CAS No:921523-52-6
MF:C19H19FN2O3
MW:342.364168405533
CID:6159020
PubChem ID:40887740
Update Time:2025-10-23

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
    • N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(4-fluorophenyl)acetamide
    • 921523-52-6
    • AKOS024633509
    • F2262-0555
    • N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
    • Inchi: 1S/C19H19FN2O3/c1-19(2)11-25-16-8-7-14(10-15(16)22-18(19)24)21-17(23)9-12-3-5-13(20)6-4-12/h3-8,10H,9,11H2,1-2H3,(H,21,23)(H,22,24)
    • InChI Key: GTMCMRJAMILLAW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)NC(C(C)(C)CO2)=O)=O

Computed Properties

  • Exact Mass: 342.13797063g/mol
  • Monoisotopic Mass: 342.13797063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.4Ų

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2262-0555-2μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2262-0555-5μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2262-0555-10μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2262-0555-20μmol
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2262-0555-1mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2262-0555-2mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2262-0555-3mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2262-0555-4mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2262-0555-5mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2262-0555-10mg
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide
921523-52-6 90%+
10mg
$118.5 2023-05-16

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide

Comprehensive Analysis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 921523-52-6)

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide (CAS No. 921523-52-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzoxazepine core with a 4-fluorophenyl acetamide moiety. This combination suggests potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, which are hot topics in modern therapeutics.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such specialized compounds. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity of molecules like CAS 921523-52-6, addressing common search queries such as "how to optimize benzoxazepine derivatives for better bioavailability" or "fluorophenyl acetamides in CNS drug development." The compound's tetrahydro-1,5-benzoxazepin scaffold is particularly noteworthy, as it mimics privileged structures found in many FDA-approved drugs, making it a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of a 4-fluorophenyl group enhances the compound's metabolic stability, a key concern in medicinal chemistry forums and search engine queries. This modification aligns with the industry's focus on improving drug half-lives and reducing off-target effects. The 3,3-dimethyl-4-oxo segment further contributes to steric hindrance, potentially influencing binding affinity—a topic frequently searched by students and professionals alike ("role of steric effects in drug-receptor interactions").

In the context of green chemistry initiatives, synthetic routes for CAS 921523-52-6 are being evaluated for atom economy and waste reduction. This responds to growing public interest in "sustainable pharmaceutical manufacturing," as evidenced by rising Google Trends data. The compound's benzoxazepine core also intersects with popular research on heterocyclic compounds in neurodegenerative diseases, a trending topic given global aging populations.

Analytical characterization of this compound typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing common laboratory questions about "how to validate novel benzoxazepine derivatives." Its acetamide linkage presents interesting hydrogen-bonding capabilities, relevant to discussions about molecular docking simulations—a frequently searched term in computational biology circles.

The pharmacological potential of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide extends to possible applications in inflammatory pathways and signal transduction modulation, areas dominating recent scientific literature. This aligns with health-conscious consumers searching for "next-generation anti-inflammatory agents" or "targeted small molecule therapies." However, comprehensive in vivo studies are still needed to fully elucidate its therapeutic profile.

From a commercial standpoint, the compound's CAS 921523-52-6 identifier serves as crucial metadata for chemical databases, facilitating procurement by research institutions. This practical aspect responds to frequent searches about "sourcing rare benzoxazepine derivatives" or "bulk specialty chemicals for drug development." The presence of both hydrogen bond acceptors and aromatic systems in its structure makes it particularly interesting for fragment-based drug design approaches currently revolutionizing pharmaceutical R&D.

In conclusion, N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-2-(4-fluorophenyl)acetamide represents a compelling case study in modern drug discovery chemistry. Its structural features address multiple contemporary research challenges while aligning with industry trends toward precision medicine and computationally assisted molecular design. As interest in small molecule therapeutics continues to grow, compounds like CAS 921523-52-6 will likely remain at the forefront of academic and industrial investigation.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.